Alizarin Alizarin Alizarin is a dihydroxyanthraquinone that is anthracene-9,10-dione in which the two hydroxy groups are located at positions 1 and 2. It has a role as a chromophore, a dye and a plant metabolite.
Alizarin is a natural product found in Rubia lanceolata, Rubia argyi, and other organisms with data available.
See also: Rubia tinctorum root (part of).
Brand Name: Vulcanchem
CAS No.: 72-48-0
VCID: VC21104388
InChI: InChI=1S/C14H8O4/c15-10-6-5-9-11(14(10)18)13(17)8-4-2-1-3-7(8)12(9)16/h1-6,15,18H
SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3)O)O
Molecular Formula: C14H8O4
Molecular Weight: 240.21 g/mol

Alizarin

CAS No.: 72-48-0

Cat. No.: VC21104388

Molecular Formula: C14H8O4

Molecular Weight: 240.21 g/mol

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Alizarin - 72-48-0

Specification

Description Alizarin is a dihydroxyanthraquinone that is anthracene-9,10-dione in which the two hydroxy groups are located at positions 1 and 2. It has a role as a chromophore, a dye and a plant metabolite.
Alizarin is a natural product found in Rubia lanceolata, Rubia argyi, and other organisms with data available.
See also: Rubia tinctorum root (part of).
CAS No. 72-48-0
Molecular Formula C14H8O4
Molecular Weight 240.21 g/mol
IUPAC Name 1,2-dihydroxyanthracene-9,10-dione
Standard InChI InChI=1S/C14H8O4/c15-10-6-5-9-11(14(10)18)13(17)8-4-2-1-3-7(8)12(9)16/h1-6,15,18H
Standard InChI Key RGCKGOZRHPZPFP-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3)O)O
Boiling Point 430.0 °C
Melting Point 289.5 °C
260.0 °C

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